Cas no 2172150-63-7 (2-{1-4-chloro-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-cyclopropylformamido}acetic acid)

• Product Name: 2-{1-4-chloro-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-cyclopropylformamido}acetic acid
• CAS No: 2172150-63-7
• MF: C₂₇H₂₃ClN₂O₅
• MW: 490.934926271439
• CID: 5760681
• PubChem ID: 165548623
• Update Time: 2025-06-15

2-{1-4-chloro-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-cyclopropylformamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2172150-63-7
• 2-{1-[4-chloro-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]-N-cyclopropylformamido}acetic acid
• EN300-1517087
• 2-{1-4-chloro-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-cyclopropylformamido}acetic acid

• Inchi： 1S/C27H23ClN2O5/c28-23-12-9-16(26(33)30(14-25(31)32)17-10-11-17)13-24(23)29-27(34)35-15-22-20-7-3-1-5-18(20)19-6-2-4-8-21(19)22/h1-9,12-13,17,22H,10-11,14-15H2,(H,29,34)(H,31,32)
• InChI Key： OQSFITKQPDEIMM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)C(N(CC(=O)O)C1CC1)=O

Computed Properties

• Exact Mass: 490.1295495g/mol
• Monoisotopic Mass: 490.1295495g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 782
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{1-4-chloro-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-cyclopropylformamido}acetic acid

Comprehensive Analysis of 2-{1-4-chloro-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-cyclopropylformamido}acetic acid (CAS No. 2172150-63-7)

In the rapidly evolving field of pharmaceutical chemistry and organic synthesis, 2-{1-4-chloro-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-cyclopropylformamido}acetic acid (CAS No. 2172150-63-7) has garnered significant attention due to its unique structural properties and potential applications. This compound, often referred to in abbreviated forms in research circles, belongs to a class of Fmoc-protected amino acid derivatives, which are pivotal in peptide synthesis and drug development. Researchers and industry professionals frequently search for terms like "Fmoc-protected building blocks", "peptide coupling reagents", and "CAS 2172150-63-7 applications", highlighting the growing interest in this molecule.

The molecular structure of CAS 2172150-63-7 incorporates a cyclopropyl group and an Fmoc-protected amine, making it a versatile intermediate in the synthesis of complex peptides and small-molecule therapeutics. Its chlorophenyl moiety further enhances its reactivity, enabling selective modifications in multi-step synthetic routes. Recent trends in green chemistry and sustainable synthesis have spurred investigations into optimizing the production of such compounds with minimal environmental impact, aligning with the global push for eco-friendly pharmaceutical manufacturing.

One of the most searched questions related to this compound is: "How is CAS 2172150-63-7 used in solid-phase peptide synthesis (SPPS)?". The answer lies in its role as a protected amino acid derivative, where the Fmoc group acts as a temporary protecting group for the amine functionality during iterative peptide chain elongation. This property is critical for the synthesis of therapeutic peptides, which are increasingly explored for treating metabolic disorders, oncology targets, and infectious diseases. The compound’s stability under SPPS conditions and compatibility with common coupling reagents like HBTU or PyBOP further solidify its utility.

Another hot topic tied to 2-{1-4-chloro-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-cyclopropylformamido}acetic acid is its potential in click chemistry applications. The presence of reactive handles, such as the carboxylic acid group, allows for conjugation with azide- or alkyne-functionalized biomolecules, a strategy widely employed in bioconjugation and drug delivery system design. Searches for "CAS 2172150-63-7 bioconjugation" and "Fmoc-amino acid click chemistry" reflect this niche but growing application area.

From a regulatory perspective, CAS 2172150-63-7 is not classified as a hazardous material, but proper handling protocols are recommended due to its synthetic complexity. Analytical techniques like HPLC, NMR, and mass spectrometry are essential for quality control, as purity is paramount in peptide synthesis. The compound’s UV-active Fmoc group also facilitates monitoring during purification, a feature often highlighted in chromatography optimization discussions.

In summary, 2-{1-4-chloro-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-cyclopropylformamido}acetic acid represents a critical tool in modern medicinal chemistry, bridging the gap between traditional organic synthesis and cutting-edge biopharmaceutical innovations. Its adaptability to high-throughput screening and combinatorial chemistry workflows ensures its relevance in both academic and industrial settings, answering the demand for efficient, scalable synthetic methodologies.